Cas no 1187830-70-1 (2-Benzyl-5-bromoisoindoline hydrochloride)

• Product Name: 2-Benzyl-5-bromoisoindoline hydrochloride
• CAS No: 1187830-70-1
• MF: C₁₅H₁₅BrClN
• MW: 324.643302202225
• MDL: MFCD12400788
• CID: 1025707
• PubChem ID: 56776979
• Update Time: 2025-11-02

2-Benzyl-5-bromoisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-5-bromoisoindoline hydrochloride
• 5-bromo-2,3-dihydro-2-(phenylmethyl)1H-Isoindole hydrochloride
• 2-benzyl-5-bromo-1,3-dihydroisoindole,hydrochloride
• 2-Benzyl-5-bromoisoindoline hcl 95+%
• 2-BENZYL-5-BROMOISOINDOLINE HCl[1187830-70-1]
• 2-Benzyl-5-bromoisoindolinehydrochloride
• SC1811
• SB64261
• DTXSID10718462
• J-508114
• 1187830-70-1
• 2-Benzyl-5-bromo-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
• W-205005
• 2-benzyl-5-bromo-2,3-dihydro-1H-isoindole hydrochloride
• AKOS015847318
• 2-Benzyl-5-BroMo-isoindoline HCl
• 2-Benzyl-5-bromoisoindoline HCl
• DB-061392
• 2-benzyl-5-bromo-1,3-dihydroisoindole;hydrochloride

• MDL： MFCD12400788
• Inchi： 1S/C15H14BrN.ClH/c16-15-7-6-13-10-17(11-14(13)8-15)9-12-4-2-1-3-5-12;/h1-8H,9-11H2;1H
• InChI Key： WZYCLORMOXDGHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(CC1C=CC=CC=1)C2.Cl

Computed Properties

• Exact Mass: 323.00800
• Monoisotopic Mass: 323.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 4.70480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-Benzyl-5-bromoisoindoline hydrochloride

2-Benzyl-5-bromoisoindoline Hydrochloride (CAS 1187830-70-1): A Comprehensive Overview

2-Benzyl-5-bromoisoindoline hydrochloride (CAS 1187830-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique isoindoline backbone and bromine substitution, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often seek detailed information about its properties, applications, and synthesis methods, making it a trending topic in scientific discussions.

The molecular structure of 2-benzyl-5-bromoisoindoline hydrochloride features a benzyl group attached to the nitrogen atom of the isoindoline ring, along with a bromine atom at the 5-position. This structural arrangement contributes to its reactivity and versatility in organic transformations. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental conditions. These attributes have positioned it as a key player in drug discovery and material science.

One of the most frequently asked questions about CAS 1187830-70-1 revolves around its applications. The compound is widely used as a building block in the synthesis of heterocyclic compounds, which are crucial in developing new pharmaceuticals. Its bromine moiety allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of complex molecular architectures. This versatility aligns with the growing demand for novel drug candidates and functional materials.

In recent years, the interest in 2-benzyl-5-bromoisoindoline hydrochloride has surged due to its potential role in addressing global health challenges. For instance, researchers are exploring its derivatives for their bioactivity against various targets, including enzymes and receptors implicated in diseases. The compound’s adaptability in medicinal chemistry makes it a hot topic in discussions about drug discovery and precision medicine, areas that dominate current scientific and healthcare dialogues.

The synthesis of 2-benzyl-5-bromoisoindoline hydrochloride typically involves multi-step organic reactions, starting from readily available precursors. A common approach includes the bromination of a pre-formed isoindoline derivative, followed by benzylation and salt formation. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound’s yield, purity, and scalability—factors critical for industrial applications. Detailed protocols and alternative methods are often sought after in academic and industrial research settings.

From a market perspective, the demand for CAS 1187830-70-1 is driven by its utility in high-value research and development. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers, utilizing the compound to accelerate their drug discovery pipelines. Additionally, the rise of AI-driven drug design has further amplified interest in such building blocks, as they serve as essential inputs for virtual screening and molecular modeling studies.

Quality and safety are paramount when working with 2-benzyl-5-bromoisoindoline hydrochloride. Reputable suppliers provide certificates of analysis (CoA) to ensure compliance with purity standards, typically exceeding 95%. Proper storage conditions—such as keeping the compound in a cool, dry place away from light—are essential to maintain its stability. These precautions align with the broader industry emphasis on sustainable chemistry and laboratory safety, topics that resonate strongly with today’s scientific community.

Looking ahead, the future of 2-benzyl-5-bromoisoindoline hydrochloride appears promising. As research continues to uncover new applications and derivatives, its relevance in both academic and industrial settings is expected to grow. The compound’s alignment with cutting-edge trends like green chemistry and personalized therapeutics ensures its place in the evolving landscape of chemical innovation. For researchers and professionals, staying updated on the latest developments related to this compound is crucial for leveraging its full potential.

In summary, 2-benzyl-5-bromoisoindoline hydrochloride (CAS 1187830-70-1) stands out as a versatile and valuable compound in modern chemistry. Its structural features, synthetic utility, and broad applicability make it a subject of ongoing interest and exploration. Whether you are a synthetic chemist, a pharmaceutical researcher, or a materials scientist, understanding this compound’s properties and applications can open doors to innovative solutions and advancements in your field.